Cas no 53774-20-2 (2-methylbut-3-enoic acid)

2-Methylbut-3-enoic acid is an unsaturated carboxylic acid with the molecular formula C₅H₈O₂, featuring a reactive vinyl group adjacent to the carboxyl functionality. This compound is valued for its versatility in organic synthesis, serving as a key intermediate in the production of specialty chemicals, polymers, and pharmaceuticals. Its α,β-unsaturated structure enables participation in Michael additions, polymerizations, and other conjugate reactions. The presence of both carboxylic acid and alkene moieties allows for further functionalization, making it useful in fine chemical manufacturing. The compound is typically supplied as a clear liquid with high purity, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its potential reactivity.
2-methylbut-3-enoic acid structure
2-methylbut-3-enoic acid structure
Product Name:2-methylbut-3-enoic acid
CAS No:53774-20-2
MF:C5H8O2
MW:100.115821838379
MDL:MFCD00042650
CID:377547
PubChem ID:143088
Update Time:2025-06-09

2-methylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid,2-methyl-
    • 2-methylbut-3-enoic acid
    • 2-METHYL-3-BUTENOIC ACID
    • C5H8O2
    • 2-methyl-3 -butenoi c acid
    • EN300-85901
    • SCHEMBL22624
    • MFCD00042650
    • AB87041
    • CS-0006592
    • SY347066
    • 2-methylbut-3-enoicacid
    • 3-Butenoic acid, 2-methyl-
    • (+/-)-2-methylbut-3-enoic acid
    • 2-methyl-but-3-enoic acid
    • 53774-20-2
    • 2-Vinylpropionic acid
    • MFCD19228803
    • AB86858
    • T72590
    • (2R)-2-methylbut-3-enoic acid
    • (2S)-2-methylbut-3-enoic acid
    • CHEBI:193604
    • CH2=CHCH(CH3)COOH
    • FT-0601825
    • (R)-2-Methyl-3-butenoic Acid
    • AKOS009159358
    • GQWNPIKWYPQUPI-UHFFFAOYSA-N
    • M3188
    • DTXSID10968546
    • DB-005249
    • MDL: MFCD00042650
    • Inchi: 1S/C5H8O2/c1-3-4(2)5(6)7/h3-4H,1H2,2H3,(H,6,7)
    • InChI Key: GQWNPIKWYPQUPI-UHFFFAOYSA-N
    • SMILES: OC(C(C=C)C)=O

Computed Properties

  • Exact Mass: 100.05244
  • Monoisotopic Mass: 100.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 86.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.989±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 20.44°C (estimate)
  • Boiling Point: 94°C/33mmHg(lit.)
  • Flash Point: 74.3±13.9 ºC,
  • Refractive Index: 1.4209 (589.3 nm 25 ºC)
  • Solubility: Dissolution (37 g/l) (25 º C),
  • PSA: 37.3

2-methylbut-3-enoic acid Security Information

2-methylbut-3-enoic acid Pricemore >>

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2-methylbut-3-enoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:53774-20-2)2-甲基-3-丁酸
Order Number:LE26828797
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:53774-20-2)2-甲基-3-丁酸
LE26828797
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email